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Compound of Interest

Compound Name: PF-06840003

Cat. No.: B1679684 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

the handling of PF-06840003, a selective indoleamine 2,3-dioxygenase 1 (IDO1) inhibitor. The

following procedural guidance outlines operational and disposal plans to facilitate the safe and

effective use of this compound in a laboratory setting.

Hazard Identification and Classification
According to the Safety Data Sheet (SDS) from MedChemExpress, PF-06840003 is classified

with the following hazards[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed.

Skin corrosion/irritation (Category 2): Causes skin irritation.

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

Specific target organ toxicity, single exposure (Respiratory tract irritation, Category 3): May

cause respiratory irritation.

These classifications necessitate careful handling and the use of appropriate personal

protective equipment to mitigate exposure risks.

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling PF-06840003 to

prevent skin contact, eye damage, and respiratory irritation[1]:

PPE Category Specific Requirements

Eye/Face Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile rubber).

Skin and Body Protection Laboratory coat.

Respiratory Protection
Suitable respirator when handling powder or

creating aerosols.

Operational Plan for Safe Handling
A systematic approach is crucial for the safe handling of PF-06840003, from receiving to

disposal. The following step-by-step operational plan should be strictly adhered to.

Preparation and Engineering Controls
Ventilation: Always handle PF-06840003 in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.

Safety Equipment: Ensure an accessible safety shower and eye wash station are available

and in good working order before commencing any work[1].

Handling the Compound
Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

as well as inhalation of dust or aerosols[1].

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.

Dissolving the Compound
PF-06840003 is typically a solid, light yellow to yellow powder.
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It is soluble in DMSO (≥ 100 mg/mL).

Follow established laboratory protocols for dissolving chemical compounds, using the

appropriate solvent and safety measures.

Storage
Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.

In Solvent: Store at -80°C for up to 2 years or at -20°C for up to 1 year.

First Aid Measures
In the event of exposure, immediate action is critical. The following first aid measures should be

taken[1]:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.

Skin Contact

Wash off with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical

attention if irritation develops.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Disposal Plan
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Proper disposal of PF-06840003 and its waste is essential to prevent environmental

contamination and ensure compliance with regulations.

Unused Compound: Dispose of as hazardous waste in accordance with local, state, and

federal regulations. Do not allow the chemical to enter drains.

Contaminated Materials: Any materials that have come into contact with PF-06840003, such

as pipette tips, tubes, and gloves, should be considered contaminated and disposed of as

hazardous waste.

Spills: In case of a spill, wear full personal protective equipment. Absorb the spill with an inert

material (e.g., vermiculite, sand) and place it in a suitable container for disposal. Clean the

spill area thoroughly.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of PF-06840003 in a

laboratory setting.
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Caption: Workflow for the safe handling of PF-06840003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1679684?utm_src=pdf-custom-synthesis
http://file.medchemexpress.com/batch_PDF/HY-101111/PF-06840003-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1679684#personal-protective-equipment-for-handling-pf-06840003
https://www.benchchem.com/product/b1679684#personal-protective-equipment-for-handling-pf-06840003
https://www.benchchem.com/product/b1679684#personal-protective-equipment-for-handling-pf-06840003
https://www.benchchem.com/product/b1679684#personal-protective-equipment-for-handling-pf-06840003
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

